(3R)-4-Acetyl-1,3-dihydro-1-oxo-5-[(1S)-1,3,3-trimethylcyclohexyl]isobenzofuran-3-ol acetate
(3R)-4-Acetyl-1,3-dihydro-1-oxo-5-[(1S)-1,3,3-trimethylcyclohexyl]isobenzofuran-3-ol acetate
Brand Name:
Vulcanchem
CAS No.:
102396-22-5
VCID:
VC0025530
InChI:
InChI=1S/C21H26O5/c1-12(22)16-15(21(5)10-6-9-20(3,4)11-21)8-7-14-17(16)19(25-13(2)23)26-18(14)24/h7-8,19H,6,9-11H2,1-5H3/t19-,21+/m1/s1
SMILES:
CC(=O)C1=C(C=CC2=C1C(OC2=O)OC(=O)C)C3(CCCC(C3)(C)C)C
Molecular Formula:
C21H26O5
Molecular Weight:
358.4 g/mol
(3R)-4-Acetyl-1,3-dihydro-1-oxo-5-[(1S)-1,3,3-trimethylcyclohexyl]isobenzofuran-3-ol acetate
CAS No.: 102396-22-5
Main Products
VCID: VC0025530
Molecular Formula: C21H26O5
Molecular Weight: 358.4 g/mol
![(3R)-4-Acetyl-1,3-dihydro-1-oxo-5-[(1S)-1,3,3-trimethylcyclohexyl]isobenzofuran-3-ol acetate - 102396-22-5](/images/no_structure.jpg)
| CAS No. | 102396-22-5 |
|---|---|
| Product Name | (3R)-4-Acetyl-1,3-dihydro-1-oxo-5-[(1S)-1,3,3-trimethylcyclohexyl]isobenzofuran-3-ol acetate |
| Molecular Formula | C21H26O5 |
| Molecular Weight | 358.4 g/mol |
| IUPAC Name | [(1R)-7-acetyl-3-oxo-6-[(1S)-1,3,3-trimethylcyclohexyl]-1H-2-benzofuran-1-yl] acetate |
| Standard InChI | InChI=1S/C21H26O5/c1-12(22)16-15(21(5)10-6-9-20(3,4)11-21)8-7-14-17(16)19(25-13(2)23)26-18(14)24/h7-8,19H,6,9-11H2,1-5H3/t19-,21+/m1/s1 |
| Standard InChIKey | OMNZZWDXPDXHHJ-CTNGQTDRSA-N |
| Isomeric SMILES | CC(=O)C1=C(C=CC2=C1[C@@H](OC2=O)OC(=O)C)[C@]3(CCCC(C3)(C)C)C |
| SMILES | CC(=O)C1=C(C=CC2=C1C(OC2=O)OC(=O)C)C3(CCCC(C3)(C)C)C |
| Canonical SMILES | CC(=O)C1=C(C=CC2=C1C(OC2=O)OC(=O)C)C3(CCCC(C3)(C)C)C |
| PubChem Compound | 21628529 |
| Last Modified | Nov 11 2021 |
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